3,7-dinitro-10H-phenothiazine 5,5-dioxide

• IUPAC Name: 3,7-dinitro-10H-phenothiazine 5,5-dioxide
• InChI: InChI=1S/C12H7N3O6S/c16-14(17)7-1-3-9-11(5-7)22(20,21)12-6-8(15(18)19)2-4-10(12)13-9/h1-6,13H
• InChI Key: IFCZVCSNFOGMGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])S(=O)(=O)C3=C(N2)C=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C12H7N3O6S
• Molecular Weight: 321.27 g/mol

Description

3,7-dinitro-10H-phenothiazine 5,5-dioxide, commonly known as Dinitrosyl iron complexes (DNICs), are a class of metalloprotein compounds that are formed by the reaction of nitric oxide (NO) with iron-sulfur clusters. DNICs have been found to play a crucial role in various biological processes, including regulation of gene expression, signal transduction, and immune response.

Scientific Research Applications

Dye-Sensitized Solar Cells

Phenothiazine derivatives, including structures similar to 3,7-dinitro-10H-phenothiazine 5,5-dioxide, are crucial for enhancing the diversity and efficiency of dye-sensitized solar cells (DSSCs). These compounds are investigated for their roles in increasing photovoltaic performance through structural modification. The substitution at the 3, 7, and 10 positions of the phenothiazine core has been studied for optimizing the light-absorbing capabilities and electron transfer processes, which are essential for improving the efficiency of DSSCs (Buene, Hagfeldt, & Hoff, 2019).

Photochemotherapy

Phenothiazine derivatives are also explored for potential applications in photochemotherapy. Their ability to generate singlet oxygen when exposed to light makes them suitable as photosensitizers in the treatment of cancer. Specifically, the structural manipulation of phenothiazine, including dinitro-substitution, is investigated to optimize their photosensitizing efficacy and explore their therapeutic potential in cancer treatment (Wainwright, Grice, & Pye, 1999).

Advanced Material Sciences

In the field of advanced materials, phenothiazine derivatives, including this compound, have been synthesized and characterized for their unique properties, such as phosphorescence. These materials are being explored for their potential applications in organic light-emitting diodes (OLEDs) and other photonic devices, where their ability to emit light can be harnessed for various technological applications. Studies focus on understanding their structural and electronic properties to design more efficient materials for electronics and photonics (Swoboda et al., 2022).